AG 879

• CAS No.: 148741-30-4
• Product Name: AG 879
• Molecular Formula: C18H24N2OS
• Molecular Weight: 316.46
• IUPAC Name: (E)-2-cyano-3-(3,5-ditert-butyl-4-hydroxyphenyl)prop-2-enethioamide
• Standard InChI: InChI=1S/C18H24N2OS/c1-17(2,3)13-8-11(7-12(10-19)16(20)22)9-14(15(13)21)18(4,5)6/h7-9,21H,1-6H3,(H2,20,22)/b12-7+
• Standard InChIKey: XRZYELWZLNAXGE-KPKJPENVSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C=C(C#N)C(=S)N
• Appearance: Solid powder
• Description: AG-879 is a tyrphostin compound that inhibits nerve growth factor-dependent TrkA tyrosine phosphorylation in PC-12 cells, HER2-ErbB2 kinase in several breast and ovarian cancer cell lines, and the VEGF receptor FLK1. It decreases cellular proliferation in human muscular sarcoma cell lines.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AG 879; AG879; AG-879; Tyrphostin AG 879
• Reference: 1: Larsson LI. Novel actions of tyrphostin AG 879: inhibition of RAF-1 and HER-2; expression combined with strong antitumoral effects on breast cancer cells. Cell; Mol Life Sci. 2004 Oct;61(19-20):2624-31. PubMed PMID: 15526167.; 2: He H, Hirokawa Y, Manser E, Lim L, Levitzki A, Maruta H. Signal therapy for; RAS-induced cancers in combination of AG 879 and PP1, specific inhibitors for; ErbB2 and Src family kinases, that block PAK activation. Cancer J. 2001; May-Jun;7(3):191-202. PubMed PMID: 11419027.
• PubChem Compound: 135419190
• Last Modified: Nov 11 2021